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Compound of Interest

Compound Name: (-)-Menthofuran

Cat. No.: B1240581

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of (-)-Menthofuran, a naturally occurring monoterpenoid. The information is curated
for professionals in research and drug development, with a focus on delivering precise,
guantitative data and established experimental methodologies.

Chemical and Physical Properties

(-)-Menthofuran, a member of the 1-benzofuran class of compounds, is a significant
component of certain essential oils, notably from mint species.[1][2] The following tables
summarize its key chemical and physical properties.

Table 1: General and Chemical Properties of Menthofuran
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Property Value Source(s)
(6S)-3,6-Dimethyl-4,5,6,7-

IUPAC Name [3]
tetrahydro-1-benzofuran
(S)-(-)-Menthofuran, (S)-3,6-

Synonyms Dimethyl-4,5,6,7- [1][3]
tetrahydrobenzofuran

CAS Number 80183-38-6 (for (S)-isomer) [3]

494-90-6 (for racemate) [11[31[4115]

Molecular Formula C10H140 [1][5]16]

Molecular Weight 150.22 g/mol [L11051[7]
InChl=1S/C10H140/c1-7-3-4-

InChl 9-8(2)6-11-10(9)5-7/h6-7H,3- [8]
5H2,1-2H3/t7-/m0/s1
YGWKXXYGDYYFJU-

InChlKey [8]
VIFPVBFESA-N

_ C[C@H]1CCC2=C(C1)OC=C2

Canonical SMILES c [8]
Colorless to pale yellow or

Appearance o [1][2]16]
bluish liquid
Pungent, musty, nutty, earthy,

Odor | > EE T iteo)

with minty undertones

Table 2: Physical and Spectroscopic Properties of Menthofuran
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Property Value Source(s)
Boiling Point 80-82 °C at 13 mmHg [Lenionianaz]
Density 0.960 to 0.970 g/mL at 25 °C [O1[10][11][12]
Refractive Index (n20/D) 1.481t0 1.486 at 20 °C [O1[11][12]

Flash Point 75.56 °C (168.00 °F) TCC [9]

Soluble in alcohol; sparingly
Solubility soluble in water (16.36 mg/Lat  [9]
25 °C est.)

Major fragments (m/z): 150
Mass Spectrometry (GC-MS) (M+), 108 (base peak), 79, 39, [1114]
109

Characteristic signals at
1H-NMR Spectroscopy approximately 2.6-2.7 ppm and  [13]
7 ppm

Biological Activity and Significance

(-)-Menthofuran is a metabolite of pulegone, a compound found in high concentrations in
pennyroyal oil.[3][7] The metabolism of pulegone to menthofuran is a critical step in its
associated hepatotoxicity.[3][7] This biotransformation is mediated by cytochrome P450
enzymes.[7] Menthofuran itself can be further metabolized to reactive intermediates that can
deplete glutathione levels, leading to cellular damage.[3] In the context of plant biology,
menthofuran plays a role in regulating the biosynthesis of other monoterpenes in peppermint.
[14][15]

Experimental Protocols

The following section details a practical and efficient method for the synthesis of menthofuran
from isopulegols. This three-step synthesis is noted for its respectable yields.[16]

This synthesis involves the epoxidation of isopulegols, followed by oxidation to isopulegone
oxides, and subsequent isomerization to menthofuran.[16]
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Step 1: Epoxidation of Isopulegols to Isopulegol Oxides

o Reagents: Isopulegols, acetonitrile, hydrogen peroxide (50%), potassium bicarbonate,
methanol.

e Procedure:

o To a magnetically stirred, ice-cooled mixture of isopulegols (0.2 mol), acetonitrile (0.2 mol),
and potassium bicarbonate (3.4 g) in methanol (100 mL), add a 50% hydrogen peroxide
solution (13.6 mL, 0.2 mol) dropwise.[17]

o Allow the reaction mixture to warm to room temperature and continue stirring for 4 days.
[16][17]

o Evaporate the solvent in vacuo.[16][17]
o Wash the residue with water to remove inorganic materials.[16]

o Dry the resulting oily product over magnesium sulfate and distill to afford isopulegol
oxides.[16]

Step 2: Oxidation of Isopulegol Oxides to Isopulegone Oxides
» Reagents: Isopulegol oxides, pyridine, chlorine, dichloromethane.
e Procedure:

o To a stirred solution of isopulegol oxides (0.148 mol) in pyridine (60 mL), add a cold
solution of chlorine (0.177 mol) in dichloromethane (100 mL) over 25 minutes, while
maintaining the internal temperature at approximately 10°C.[17][18]

o Monitor the reaction by gas chromatography until all the epoxide is consumed (typically
within 30 minutes after addition).[17][18]

o The resulting mixture contains isopulegone oxides.

Step 3: Isomerization of Isopulegone Oxides to Menthofuran
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» Reagents: Isopulegone oxides mixture, 9% hydrochloric acid (optional).
e Procedure:

o Isomerization can be achieved by treating the isopulegone oxides with 9% hydrochloric
acid.[16]

o Alternatively, the crude isopulegone oxides can be distilled through a spinning band
column to yield menthofuran.[16]

o The final product is purified by distillation.[17]

Visualized Workflow

The following diagram illustrates the synthetic pathway from (-)-Isopulegol to (+)-Menthofuran.
Note that starting with (-)-isopulegols leads to the formation of (+)-menthofuran.[16] To obtain
(-)-Menthofuran, one would need to start with the corresponding enantiomer of isopulegol.

H202 / Acetonitrile
Epoxidation

Chlorine / Pyridine HCl or Heat
Oxidation Isomerization

(-)-Isopulegol Isopulegol Epoxides Isopulegone Oxides (+)-Menthofuran

Click to download full resolution via product page

Caption: Synthesis of (+)-Menthofuran from (-)-Isopulegol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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